Cas no 2055858-83-6 (Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester)

• Product Name: Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester
• CAS No: 2055858-83-6
• MF: C₁₃H₁₁NO₄
• MW: 245.230743646622
• CID: 6461096
• Update Time: 2025-07-02

Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester

• Inchi： 1S/C13H11NO4/c15-11(7-8-5-6-8)18-14-12(16)9-3-1-2-4-10(9)13(14)17/h1-4,8H,5-7H2
• InChI Key： LHOCNAPDZQWCSN-UHFFFAOYSA-N
• SMILES： C1(CC(ON2C(=O)C3=C(C2=O)C=CC=C3)=O)CC1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 395.2±25.0 °C(Predicted)

Additional information on Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester

Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 2055858-83-6, specifically Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This molecule, characterized by its unique structural framework, has garnered attention in recent years due to its potential applications in drug discovery and medicinal chemistry. The presence of a cyclopropane moiety and an isoindolyl ester group makes it a structurally intriguing candidate for further exploration.

In the realm of chemical biology, the cyclopropane group is particularly noteworthy. Cyclopropanes are known for their high ring strain, which can be exploited to enhance the bioactivity of molecules. This strain can lead to unique reactivity patterns, making cyclopropanated compounds valuable scaffolds for designing novel pharmacophores. The acetic acid derivative in this compound further contributes to its potential as a bioactive molecule, providing a polar moiety that can interact with biological targets.

The isoindolyl ester component of the molecule adds another layer of complexity and interest. Isoindoles are a class of heterocyclic compounds that have shown promise in various biological applications, including as antiviral and anticancer agents. The ester functionality introduces a site for further chemical modification, allowing for the development of derivatives with tailored properties. This dual functionality makes Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester a versatile building block for synthetic chemists.

Recent research has highlighted the importance of such multifunctional molecules in drug discovery. The combination of cyclopropane and isoindole moieties offers a unique chemical profile that can be leveraged to develop drugs with improved efficacy and reduced side effects. For instance, studies have shown that cyclopropanated derivatives can exhibit enhanced binding affinity to biological targets due to the strained ring system. This property is particularly valuable in the development of small-molecule inhibitors.

Moreover, the dioxo group in the structure suggests potential redox-active properties, which could be exploited in therapeutic applications. Redox-active compounds have been explored for their ability to modulate cellular signaling pathways by participating in redox reactions. This capability could make Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester a promising candidate for developing novel therapeutic agents targeting diseases associated with oxidative stress.

In addition to its structural features, the compound's potential biological activity has been investigated through computational modeling and experimental studies. Initial computational analyses suggest that this molecule may interact with specific proteins involved in various disease pathways. These interactions could lead to the development of new treatments for conditions such as cancer, inflammation, and neurodegenerative disorders.

Experimental validation of these hypotheses is currently underway in several research laboratories. Researchers are employing a range of techniques, including high-throughput screening and structure-activity relationship (SAR) studies, to assess the biological activity of Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester. These efforts aim to identify optimal analogs with enhanced potency and selectivity.

The synthesis of this compound presents an interesting challenge due to its complex structure. Advanced synthetic methodologies are being employed to construct the molecule efficiently and in high yield. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis are being explored to achieve the desired stereochemistry. The successful synthesis of this compound will open up new avenues for further exploration in medicinal chemistry.

The potential applications of Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for studying fundamental aspects of chemical biology. By understanding how this molecule interacts with biological targets at the molecular level, researchers can gain insights into disease mechanisms and develop more effective therapeutic strategies.

In conclusion, Cyclopropaneacetic acid, 1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl ester (CAS no. 2055858-83-6) is a structurally intriguing compound with significant potential in modern chemical biology. Its unique combination of cyclopropane and isoindole moieties offers a rich foundation for drug discovery and medicinal chemistry innovation. As research continues to uncover its biological activities and synthetic possibilities, this molecule is poised to play a crucial role in the development of next-generation therapeutics.